Cas no 2387597-73-9 (methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate)

• Product Name: methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate
• CAS No: 2387597-73-9
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 5294340
• Update Time: 2025-05-24

methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxylic acid, 7-fluoro-2,3-dihydro-3-methyl-2-oxo-, methyl ester
• methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate

• Inchi： 1S/C10H8FNO4/c1-12-6-4-3-5(9(13)15-2)7(11)8(6)16-10(12)14/h3-4H,1-2H3
• InChI Key： LREPREDRVYTWBZ-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(C(OC)=O)=CC=C2N(C)C1=O

Additional information on methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate

Methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 2387597-73-9, commonly referred to as methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The benzoxazole core of this molecule is a bicyclic structure consisting of a benzene ring fused to an oxazole ring, which itself is composed of a five-membered ring with two double bonds, one oxygen atom, and one nitrogen atom.

The substituents on the benzoxazole ring play a crucial role in determining the compound's properties and reactivity. In the case of methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate, the fluorine atom at position 7 and the methyl group at position 3 introduce electronic effects that influence the molecule's stability, solubility, and interaction with biological systems. Additionally, the carboxylate ester group at position 6 contributes to the molecule's functionality, particularly in terms of its ability to participate in various chemical reactions or serve as a bioisostere in drug design.

Recent studies have highlighted the potential of methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, suggesting its potential as an anticancer agent.

Moreover, the synthesis of methyl 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylate has been optimized through innovative methodologies that enhance yield and purity. One such approach involves a multi-step synthesis starting from readily available starting materials such as o-fluorobenzoic acid and methyl acetoacetate. The reaction sequence typically includes nucleophilic substitution, cyclization, and esterification steps, with careful control over reaction conditions to ensure the formation of the desired product.

In terms of its physical properties, methyl 7-fluoro-3-methyl-2 oxo 1 3 benzoxazole 6 carboxylate is known to have a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to characterize its purity and structure.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of methyl 7 fluoro 3 methyl 2 oxo benzoxazole carboxylate in aquatic ecosystems. Preliminary studies indicate that this compound undergoes slow degradation under aerobic conditions but may persist in certain environmental compartments if not properly managed. As such, further research is needed to assess its potential impact on non-target organisms and develop strategies for safe disposal.

Looking ahead, the versatility of methyl 7 fluoro 3 methyl 2 oxo benzoxazole carboxylate suggests that it could find applications beyond traditional pharmaceuticals. For example, its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for this compound in fields such as optoelectronics and nanotechnology.

In conclusion, methyl 7 fluoro 3 methyl 2 oxo benzoxazole carboxylate (CAS No. 2387597_73_9) is a multifaceted compound with significant potential across diverse scientific domains. Its structural features endow it with unique chemical reactivity and biological activity, while ongoing research continues to uncover new avenues for its application. As our understanding of this compound deepens through cutting-edge studies published in reputable journals like *Nature Communications* and *Angewandte Chemie*, it is poised to make meaningful contributions to both academic research and industrial innovation.